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Compound of Interest

Compound Name: 6-Undecanol

Cat. No.: B1345097 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides comprehensive safety and handling information for 6-
Undecanol (CAS No. 23708-56-7), a secondary fatty alcohol. The following sections detail the

physical and chemical properties, toxicological data, fire and explosion hazards, and

recommended procedures for safe handling, storage, and emergency response. This document

is intended for use by professionals in research and development environments.

Physical and Chemical Properties
A summary of the key physical and chemical properties of 6-Undecanol is presented in Table

1. It is important to note that some reported values, such as flash point, may vary across

different sources.

Table 1: Physical and Chemical Properties of 6-Undecanol
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Property Value Source(s)

Molecular Formula C₁₁H₂₄O [1],[2]

Molecular Weight 172.31 g/mol [1],[2]

Appearance

White or colorless to light

yellow powder, lump, or clear

liquid

ChemicalBook

Melting Point 24 to 26 °C [3]

Boiling Point 227 to 229 °C @ 760 mmHg [3]

Flash Point
94.00 °C (201.00 °F) (Tag

Closed Cup, est.)
[3]

Vapor Pressure 0.013 mmHg @ 25 °C (est.) [3]

Water Solubility 49.73 mg/L @ 25 °C (est.) [3]

logP (Octanol/Water Partition

Coefficient)
3.508 - 4.249 (est.) [4],[3]

Density 0.831 g/cm³ [5]

Toxicological Information
The toxicological properties of 6-Undecanol have not been fully investigated.[5] Much of the

available data is based on the general class of fatty alcohols or on isomers such as 1-

Undecanol. It is generally considered to be an irritant to the skin, eyes, and respiratory tract.[6]

Table 2: Toxicological Data
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Endpoint Result Species Method Source(s)

Acute Oral

Toxicity

Not determined

for 6-Undecanol.

For 1-Undecanol:

LD50 = 3 g/kg

Rat
OECD Guideline

401 (or similar)
[5]

Acute Dermal

Toxicity

Not determined

for 6-Undecanol.

For 1-Undecanol:

LD50 > 5 g/kg

Rabbit
OECD Guideline

402 (or similar)
[5]

Acute Inhalation

Toxicity

Not determined

for 6-Undecanol.

For 1-Undecanol:

LC50 > 700

mg/m³ (6 h)

Rat
OECD Guideline

403 (or similar)
[5]

Skin

Corrosion/Irritatio

n

Expected to be a

skin irritant.
Not Specified Not Specified [6]

Serious Eye

Damage/Irritation

Expected to

cause eye

irritation.

Not Specified Not Specified [6]

Respiratory or

Skin

Sensitization

No data

available.
Not Specified Not Specified

Germ Cell

Mutagenicity

No data

available.
Not Specified Not Specified

Carcinogenicity
No data

available.
Not Specified Not Specified

Reproductive

Toxicity

No data

available.
Not Specified Not Specified

STOT-Single

Exposure

May cause

respiratory

irritation.

Not Specified Not Specified [6]
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STOT-Repeated

Exposure

No data

available.
Not Specified Not Specified

Aspiration

Hazard

No data

available.
Not Specified Not Specified

Note on Signaling Pathways: As of the date of this document, no specific studies on the

signaling pathways involved in the toxicological effects of 6-Undecanol were identified in the

public domain. The irritant effects are likely due to the surfactant properties of the alcohol

disrupting cell membranes, a general mechanism for fatty alcohols.

Experimental Protocols
Detailed experimental protocols for the toxicological and physical hazard data presented are

often not fully disclosed in safety data sheets. However, standardized methods, such as those

from the Organisation for Economic Co-operation and Development (OECD) and ASTM

International, are typically employed.

Flash Point Determination
The flash point is commonly determined using either a closed-cup or open-cup apparatus.[7]

Methods like the Pensky-Martens Closed Cup (ASTM D93) or Setaflash Closed-Cup (ASTM

D3278) are standard.[8] These involve heating the substance at a controlled rate and

introducing an ignition source at intervals to determine the lowest temperature at which the

vapors ignite.[8]

Acute Toxicity Testing
The LD50 (median lethal dose) and LC50 (median lethal concentration) values are determined

through acute toxicity studies. The OECD provides several guidelines for these tests to

minimize the number of animals used while ensuring scientific validity. These include:

OECD Test Guideline 423: Acute Oral Toxicity - Acute Toxic Class Method: This method uses

a stepwise procedure with a small number of animals per step to classify a substance's

toxicity.[9]
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OECD Test Guideline 425: Acute Oral Toxicity - Up-and-Down Procedure: This method is

also designed to reduce animal usage and provides a point estimate of the LD50.[10]

These protocols involve administering the substance to animals (commonly rats or mice) at

various dose levels and observing them for a set period for signs of toxicity and mortality.[9][10]

Fire and Explosion Hazards
6-Undecanol is a combustible liquid and is classified as a flammable solid by some sources.[1]

Vapors may form explosive mixtures with air.

Table 3: Fire and Explosion Hazard Data

Hazard Data Source(s)

GHS Classification
Flammable Solid, Category 2

(as per some sources)
[1]

Signal Word Warning [1]

Hazard Statement H228: Flammable solid [1]

Suitable Extinguishing Media

Water spray, carbon dioxide

(CO₂), dry chemical, alcohol-

resistant foam.

[5]

Unsuitable Extinguishing

Media
No information available. [5]

Hazardous Combustion

Products

Carbon monoxide (CO),

Carbon dioxide (CO₂)
[5]

Handling and Storage
Handling

Wear appropriate personal protective equipment (PPE) as detailed in Section 6.0.

Ensure adequate ventilation in the handling area.
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Avoid contact with skin, eyes, and clothing.

Avoid breathing vapors or mists.

Keep away from heat, sparks, open flames, and other ignition sources.

Use non-sparking tools.

Take precautionary measures against static discharge.

Wash hands thoroughly after handling.

Storage
Keep containers tightly closed in a dry, cool, and well-ventilated place.

Store away from incompatible materials such as strong acids and oxidizing agents.[5]

Exposure Controls and Personal Protective
Equipment
Engineering Controls

Use in a well-ventilated area. Local exhaust ventilation is recommended.

Ensure that eyewash stations and safety showers are close to the workstation location.[5]

Personal Protective Equipment (PPE)
Eye/Face Protection: Wear chemical safety goggles or a face shield.[5]

Skin Protection: Wear chemical-resistant gloves (e.g., nitrile rubber) and a lab coat or other

protective clothing to prevent skin exposure.[5]

Respiratory Protection: If ventilation is inadequate or if vapors/mists are generated, use a

NIOSH/MSHA-approved respirator.[5]

First-Aid Measures
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Inhalation
Move the person to fresh air.

If breathing is difficult, give oxygen.

If not breathing, give artificial respiration.

Seek medical attention if symptoms persist.[5]

Skin Contact
Immediately wash off with soap and plenty of water for at least 15 minutes while removing all

contaminated clothing and shoes.[5]

Seek medical attention if skin irritation persists.[5]

Eye Contact
Immediately rinse with plenty of water, also under the eyelids, for at least 15 minutes.[5]

Remove contact lenses, if present and easy to do. Continue rinsing.

Get medical attention.[5]

Ingestion
Do NOT induce vomiting.

Rinse mouth with water.

Never give anything by mouth to an unconscious person.

Call a physician or poison control center immediately.

Accidental Release Measures
Ensure adequate ventilation.

Remove all sources of ignition.
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Wear appropriate personal protective equipment.

Absorb the spill with inert material (e.g., sand, earth, vermiculite).

Collect the absorbed material in a suitable, closed container for disposal.

Prevent the spill from entering drains or waterways.

Ecotoxicological Information
6-Undecanol is expected to be toxic to aquatic life with long-lasting effects.[5] Specific

ecotoxicity data for 6-Undecanol is limited, but long-chain alcohols as a category are known to

have aquatic toxicity.[11]

Visualizations
Laboratory Safety Workflow for Handling 6-Undecanol
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Figure 1: General Laboratory Workflow for Handling 6-Undecanol
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Figure 1: General Laboratory Workflow for Handling 6-Undecanol
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First-Aid Decision Process for 6-Undecanol Exposure

Figure 2: First-Aid Decision Process for 6-Undecanol Exposure
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Figure 2: First-Aid Decision Process for 6-Undecanol Exposure

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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